Cas no 31563-40-3 (Urea,N,N''-1,6-hexanediylbis[N',N'-diethyl- (9CI))

• Product Name: Urea,N,N''-1,6-hexanediylbis[N',N'-diethyl- (9CI)
• CAS No: 31563-40-3
• MF: C₁₆H₃₄N₄O₂
• MW: 314.466763973236
• CID: 322635
• PubChem ID: 342110
• Update Time: 2025-04-19

Urea,N,N''-1,6-hexanediylbis[N',N'-diethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-[6-(diethylcarbamoylamino)hexyl]-1,1-diethylurea
• 1,1'-Hexamethylen-bis-3,3-diethylharnstoff
• AC1L7VFX
• NSC377383
• SCHEMBL5696656
• NSC-377383
• 31563-40-3
• AKOS024336683
• DTXSID60321546
• 3,3'-HEXAMETHYLENEBIS(1,1-DIETHYLUREA)
• Urea,N,N''-1,6-hexanediylbis[N',N'-diethyl- (9CI)

• Inchi： 1S/C16H34N4O2/c1-5-19(6-2)15(21)17-13-11-9-10-12-14-18-16(22)20(7-3)8-4/h5-14H2,1-4H3,(H,17,21)(H,18,22)
• InChI Key： VJHDWPCXKVNNLE-UHFFFAOYSA-N
• SMILES： O=C(N(CC)CC)NCCCCCCNC(N(CC)CC)=O

Computed Properties

• Exact Mass: 314.26842
• Monoisotopic Mass: 314.268176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7
• XLogP3: 1.8

Experimental Properties

• Density: 0.985
• Boiling Point: 545.9°C at 760 mmHg
• Flash Point: 283.9°C
• Refractive Index: 1.481
• PSA: 64.68
• LogP: 3.43140